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Compound of Interest

Compound Name: Tungsten(v)ethoxide

Cat. No.: B568185

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Tungsten(V)
ethoxide (CAS No. 26143-11-3). The information herein is intended to support laboratory safety

protocols and to ensure the responsible use of this chemical intermediate in research and
development.

Chemical and Physical Properties

Tungsten(V) ethoxide, with the chemical formula C10H2505W, is a metal ester that serves as
a precursor in the synthesis of tungsten-based materials.[1] It is a colorless to pale yellow liquid

or solid that is soluble in organic solvents.[2][3] A summary of its key quantitative properties is
presented in Table 1.
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Property Value Reference
Molecular Weight 409.15 g/mol [4]
Appearance Colorl-ess to pale yellow liquid Be
or solid

Melting Point 56-57 °C [5]

Boiling Point 110-115°C @ 1 mmHg [6]

Flash Point >110°C/>230 °F [6]

Specific Gravity 1.44 -1.47 [4]

Hazard Identification and Safety Precautions

Tungsten(V) ethoxide is classified as a hazardous substance. It is harmful if swallowed, in
contact with skin, or inhaled, and causes skin and serious eye irritation.[5] The primary hazards
are associated with its reactivity, particularly with moisture, and the toxicity of its hydrolysis
products.

Health Hazards

Direct contact with Tungsten(V) ethoxide can cause irritation to the skin and serious irritation to
the eyes.[7] Inhalation of its vapors may lead to respiratory tract irritation.[7] Ingestion can be
harmful.[7] A significant consideration is its reaction with water to form ethanol.[7] In the event
of ingestion, the compound can react with stomach acid to produce ethanol, which can lead to
narcotic effects such as headache, nausea, and drowsiness.[7] In large quantities, this can
result in metabolic acidosis, central nervous system depression, and potentially respiratory
arrest.[7]

Fire and Explosion Hazards

Tungsten(V) ethoxide is a flammable liquid.[5] When exposed to elevated temperatures or
open flames, it can produce irritating fumes and organic acid vapors.[7] In case of a fire,
suitable extinguishing media include water spray, water fog, foam, carbon dioxide, and dry
chemical.[7]
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Safe Handling and Storage

Proper handling and storage procedures are critical to minimize the risks associated with
Tungsten(V) ethoxide.

Personal Protective Equipment (PPE)

When handling this compound, appropriate personal protective equipment must be worn. This
includes:

Eye Protection: Chemical goggles. Contact lenses should not be worn.[7]

Hand Protection: Neoprene or nitrile rubber gloves.[7]

Skin and Body Protection: Suitable protective clothing to prevent skin exposure.[7]

Respiratory Protection: A NIOSH-certified organic vapor respirator is recommended.[7]

Engineering Controls

Work with Tungsten(V) ethoxide should be conducted in a well-ventilated area, preferably with
local exhaust ventilation to prevent the accumulation of vapors.[7] Emergency eye wash
fountains and safety showers must be readily available in the immediate vicinity of any
potential exposure.[7]

Storage

Store Tungsten(V) ethoxide in a tightly closed container in a cool, dry, and well-ventilated place,
away from heat, sparks, and open flames.[7] It is incompatible with moist air, water, and
oxidizing agents.[7]
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Caption: Workflow for the safe handling of Tungsten(V) ethoxide.

Reactivity and Incompatibilities

Tungsten(V) ethoxide is a reactive compound, primarily due to its sensitivity to moisture. It
decomposes slowly in contact with moist air or water, liberating ethanol.[7] It is also
incompatible with strong oxidizing agents.[6] Hazardous decomposition products include

tungsten oxides.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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